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Compound of Interest

Compound Name: Propazine-d14

Cat. No.: B12302533

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Propazine-d14, a deuterated analog of
the herbicide propazine. Its primary application is as an internal standard in analytical
chemistry, particularly for the quantitative analysis of propazine in various matrices. This
document outlines its chemical properties, details its use in a key experimental protocol, and
provides essential safety information.

Core Concepts: Understanding Propazine-d14

Propazine-d14 is the deuterium-labeled form of propazine, a triazine herbicide. In Propazine-
d14, fourteen hydrogen atoms have been replaced with deuterium atoms. This isotopic labeling
makes it an ideal internal standard for mass spectrometry-based analytical methods.[1]
Because it is chemically almost identical to propazine, it behaves similarly during sample
preparation and analysis. However, its increased mass allows it to be distinguished from the
non-labeled propazine by a mass spectrometer. This allows for accurate quantification of
propazine, even if some of the sample is lost during preparation.

Physicochemical Properties and Identification

A summary of the key quantitative data for Propazine-d14 is presented in the table below.
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Property Value

) 6-chloro-N,N'-bis(isopropyl-d7)-1,3,5-triazine-
Chemical Name

2,4-diamine
Synonyms Propazine-d14 (di-iso-propyl-d14)
CAS Number 1219802-87-5
Molecular Formula CoH2D14CINs
Molecular Weight 243.80 g/mol [2]
Chemical Purity >98%
Isotopic Enrichment >98 atom % DJ[2]
Appearance White to off-white solid

Primary Application: Internal Standard in Analytical
Methods

The principal use of Propazine-d14 is as an internal standard for the precise quantification of
propazine in environmental and biological samples. Its application is crucial in methods that
require high accuracy and precision, such as regulatory monitoring of pesticide residues in
drinking water.

Logical Relationship: Propazine and Propazine-d14

The relationship between propazine and Propazine-d14 is foundational to its application.
Propazine is the target analyte, the substance being measured, while Propazine-d14 serves
as a chemically analogous but mass-distinct internal standard to ensure accurate
measurement.
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Logical Relationship of Propazine and Propazine-d14

Propazine Propazine-d14
Analyte (Internal Standard)

Target of Measurement /Added for Quantification

Quantitative Analysis
(e.g., LC-MS/MS)

Click to download full resolution via product page

Caption: Relationship between Propazine and Propazine-d14.

Experimental Protocol: EPA Method 536

A key experimental application of Propazine-d14 is in the U.S. Environmental Protection
Agency (EPA) Method 536.[3] This method is for the determination of triazine pesticides and
their degradates in drinking water by liquid chromatography/tandem mass spectrometry
(LC/MS/MS).[3]

Detailed Methodology of EPA Method 536

1. Scope and Application: This method is intended for the analysis of triazine pesticides,
including propazine, in finished drinking water.[3]

2. Summary of Method: A 500-pL aliquot of the water sample is fortified with a solution of
isotopically labeled internal standards, including Propazine-d14. The sample is then directly
injected into a liquid chromatograph for separation, followed by detection with a tandem mass
spectrometer. Quantification is performed by comparing the response of the native pesticide to
the response of its corresponding isotopically labeled internal standard.

3. Reagents and Standards:

o Reagent Water: Purified water, free of any interfering substances.
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Methanol: High purity, for preparing standard solutions.

Ammonium Acetate: For preparation of the mobile phase.

Propazine and Propazine-d14 Stock Solutions: Prepared in methanol at a concentration of 1
mg/mL.

Internal Standard Spiking Solution: A solution containing Propazine-d14 and other internal
standards at a specified concentration in methanol.

Calibration Standards: A series of solutions containing known concentrations of propazine
and a constant concentration of Propazine-d14 are prepared by diluting the stock solutions.

. Sample Preparation:

Collect water samples in clean containers.

Dechlorinate the samples if residual chlorine is present.

Add a preservative to prevent microbial degradation of the analytes.

Prior to analysis, allow the samples to come to room temperature.

In a vial, combine 500 pL of the water sample with a small, precise volume of the internal
standard spiking solution.

. Instrumental Analysis (LC/MS/MS):

Liquid Chromatograph: A high-performance liquid chromatography (HPLC) system capable
of gradient elution is used to separate propazine from other compounds in the sample.

o Column: A C18 reverse-phase column is typically used.

o Mobile Phase: A gradient of methanol and ammonium acetate in water.

Tandem Mass Spectrometer: A mass spectrometer capable of multiple reaction monitoring
(MRM) is used for detection and quantification.
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o lonization: Electrospray ionization (ESI) in the positive ion mode.

o MRM Transitions: Specific precursor and product ion transitions are monitored for both
propazine and Propazine-d14 to ensure selectivity and accurate quantification.

6. Data Analysis and Quantification:

o A calibration curve is generated by plotting the ratio of the peak area of propazine to the
peak area of Propazine-d14 against the concentration of propazine in the calibration
standards.

e The concentration of propazine in the water sample is determined from the calibration curve
using the measured peak area ratio of propazine to Propazine-d14 in the sample.

Experimental Workflow: Use of Propazine-d14 as an
Internal Standard

The following diagram illustrates the typical workflow for using Propazine-d14 as an internal
standard in an analytical method like EPA Method 536.
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Workflow for Propazine Analysis using Propazine-d14 Internal Standard
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Caption: Workflow for propazine analysis.

Safety and Handling
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For detailed safety information, refer to the Safety Data Sheet (SDS) for propazine.[4][5] As
Propazine-d14 is isotopically labeled propazine, similar handling precautions should be taken.

Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and eye
protection.[5]

Handling: Handle in a well-ventilated area. Avoid breathing dust.[5]

Storage: Store in a tightly sealed container in a cool, dry place.

Disposal: Dispose of in accordance with local, state, and federal regulations.

Disclaimer: This document is intended for informational purposes for research, scientific, and
drug development professionals. Always consult the relevant Safety Data Sheet (SDS) and
follow established laboratory safety protocols when handling any chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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